![molecular formula C14H11N3O2 B1530233 3-{[(3-Cyanopyridin-2-yl)amino]methyl}benzoic acid CAS No. 1179703-95-7](/img/structure/B1530233.png)
3-{[(3-Cyanopyridin-2-yl)amino]methyl}benzoic acid
Overview
Description
“3-{[(3-Cyanopyridin-2-yl)amino]methyl}benzoic acid” is a chemical compound with the molecular formula C14H11N3O2. It has a molecular weight of 253.26 . This compound is typically used for research purposes .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C14H11N3O2/c15-8-12-5-2-6-16-13(12)17-9-10-3-1-4-11(7-10)14(18)19/h1-7H,9H2,(H,16,17)(H,18,19) . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 253.26 . The compound is a powder at room temperature . Unfortunately, specific information such as boiling point, melting point, and solubility were not available in the retrieved data.Scientific Research Applications
Synthesis and Structural Studies
- The synthesis and structural investigation of triorganostannyl esters derived from aminobenzoic acids have been reported, showcasing the importance of these compounds in understanding physicochemical properties and their coordination to metal centers, which influence both photophysical properties of metals and ligand interactions (Tzimopoulos et al., 2010).
Coordination Polymers and Porosity
- Studies on coordination polymers have demonstrated the ability to tune packing, interpenetration, and porosity by varying metal ions and ligand side groups, highlighting the potential for designing materials with specific structural and functional properties (Tian et al., 2020).
Regioselective Synthesis
- A regioselective synthesis method for related compounds emphasizes the versatility and efficiency in producing benzoic acid derivatives with potential applications in medicinal chemistry and material science (Barros et al., 2007).
Liquid Crystals
- The design and synthesis of new families of bent-core nematic liquid crystals derived from 3-amino benzoic acid derivatives illustrate the relevance of such compounds in advancing liquid crystal technology and applications in display technologies (Gude et al., 2013).
Microbial Biosynthesis
- A study on microbial biosynthesis for the production of 3-amino-benzoic acid from glucose in Escherichia coli underscores the potential of biotechnological applications and the sustainable production of valuable chemical building blocks (Zhang & Stephanopoulos, 2016).
properties
IUPAC Name |
3-[[(3-cyanopyridin-2-yl)amino]methyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O2/c15-8-12-5-2-6-16-13(12)17-9-10-3-1-4-11(7-10)14(18)19/h1-7H,9H2,(H,16,17)(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYUQZODHMPUTKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)CNC2=C(C=CC=N2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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